Cas no 953140-12-0 (2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide
• CAS No: 953140-12-0
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5960927
• PubChem ID: 16879155
• Update Time: 2025-07-14

2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide
• 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]-N-(4-propan-2-ylphenyl)acetamide
• N-(4-isopropylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide
• AKOS024487162
• 953140-12-0
• F5001-0927
• VU0627622-1
• 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]-N-[4-(propan-2-yl)phenyl]acetamide

• Inchi： 1S/C21H22N2O3/c1-14(2)15-4-8-17(9-5-15)22-21(24)13-18-12-20(26-23-18)16-6-10-19(25-3)11-7-16/h4-12,14H,13H2,1-3H3,(H,22,24)
• InChI Key： SIOZFHAZORUHDC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CC1C=C(C2=CC=C(OC)C=C2)ON=1

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide

Comprehensive Overview of 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide (CAS No. 953140-12-0)

The compound 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide, identified by its CAS No. 953140-12-0, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazol-3-yl core and a 4-methoxyphenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide is its potential role in drug discovery. Researchers are increasingly focusing on oxazole derivatives due to their diverse biological activities, including anti-inflammatory and antimicrobial effects. The presence of the propan-2-yl group in this compound further enhances its lipophilicity, which is crucial for improving drug bioavailability. Recent studies have highlighted the growing demand for small-molecule therapeutics, making this compound a valuable candidate for further investigation.

In the context of agrochemical applications, CAS No. 953140-12-0 has garnered attention for its potential as a plant growth regulator or pesticide intermediate. The 4-methoxyphenyl group is known to contribute to the stability and activity of such compounds, aligning with the industry's shift toward sustainable agriculture. Farmers and researchers alike are searching for eco-friendly alternatives to traditional agrochemicals, and this compound's structural attributes position it as a promising option.

The synthesis of 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide involves multi-step organic reactions, often starting from readily available precursors like 4-methoxybenzaldehyde and isopropyl aniline. Optimizing these synthetic routes is a hot topic in green chemistry, as the demand for cost-effective and scalable production methods continues to rise. Laboratories worldwide are exploring catalytic processes and microwave-assisted synthesis to improve yields and reduce environmental impact.

From a commercial perspective, the compound's relevance is underscored by its inclusion in high-throughput screening libraries. Pharmaceutical companies are leveraging AI-driven drug discovery platforms to identify potential leads, and CAS No. 953140-12-0 is frequently cited in such databases. This aligns with the broader trend of computational chemistry and machine learning in accelerating research timelines. Questions like "How does 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide interact with biological targets?" are commonly searched, reflecting the compound's growing prominence.

Safety and regulatory considerations are also critical when discussing 953140-12-0. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Researchers often inquire about its material safety data sheet (MSDS) and storage conditions, emphasizing the need for transparent information in scientific databases. Regulatory bodies increasingly prioritize data integrity and traceability, further highlighting the importance of accurate documentation for such compounds.

In conclusion, 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-4-(propan-2-yl)phenylacetamide represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug development and agrochemical innovation, coupled with its relevance in cutting-edge research, make it a compound worth watching. As the scientific community continues to explore its capabilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.